1-(4-Bromophenyl)-4-(difluoromethyl)imidazole
Overview
Description
1-(4-Bromophenyl)-4-(difluoromethyl)imidazole, also known as BCFI, is a compound that has gained attention in scientific research due to its potential therapeutic applications. BCFI is a heterocyclic organic compound that contains a five-membered imidazole ring with a bromine and difluoromethyl group attached to it. In
Mechanism of Action
The mechanism of action of 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole is not fully understood. However, it is believed that 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole inhibits the activity of several enzymes involved in cell proliferation and survival. This leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
1-(4-Bromophenyl)-4-(difluoromethyl)imidazole has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole has been shown to have anti-inflammatory effects. 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole has also been shown to inhibit the activity of several enzymes involved in the metabolism of drugs, which may have implications for drug interactions.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole is its potential as a therapeutic agent for cancer. 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole has been shown to be effective against several different types of cancer cell lines, which makes it a promising candidate for further development. However, one of the limitations of 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole is its low solubility in water, which may limit its use in certain applications.
Future Directions
There are several future directions for research on 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole. One area of interest is in the development of 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole and its potential as a therapeutic agent for cancer and other diseases. Finally, studies are needed to determine the safety and efficacy of 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole in animal models and clinical trials.
Synthesis Methods
The synthesis of 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole involves the reaction of 4-bromoaniline with difluoromethylisocyanate in the presence of a base such as sodium hydride. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole.
Scientific Research Applications
1-(4-Bromophenyl)-4-(difluoromethyl)imidazole has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research is in the treatment of cancer. 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. Additionally, 1-(4-Bromophenyl)-4-(difluoromethyl)imidazole has been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
1-(4-bromophenyl)-4-(difluoromethyl)imidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrF2N2/c11-7-1-3-8(4-2-7)15-5-9(10(12)13)14-6-15/h1-6,10H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PESOLNKLIDMKFW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=C(N=C2)C(F)F)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrF2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Bromophenyl)-4-(difluoromethyl)imidazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,4-dichlorophenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide](/img/structure/B2959043.png)
![5-amino-1-{[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide](/img/structure/B2959045.png)
![1,3-Dimethyl-5-[(E)-2-(trifluoromethylsulfonyl)ethenyl]pyrimidine-2,4-dione](/img/structure/B2959048.png)
![[2-(6-Tert-butylpyridazin-3-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-pyridin-3-ylmethanone](/img/structure/B2959049.png)
![2,4-dichloro-N-{5-cyano-2-[(4-methylphenyl)sulfanyl]phenyl}benzenecarboxamide](/img/structure/B2959056.png)
![5-[5-(4-Nitro-phenyl)-furan-2-ylmethylene]-thiazolidine-2,4-dione](/img/structure/B2959058.png)
![(E)-1-[3-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-3-(4-methylanilino)prop-2-en-1-one](/img/structure/B2959061.png)
![2-[[1-(Naphthalene-1-carbonyl)piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one](/img/structure/B2959064.png)
